Cas no 158730-62-2 (1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-[2-(2-pyridinyl)ethyl]-)

• Product Name: 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-[2-(2-pyridinyl)ethyl]-
• CAS No: 158730-62-2
• MF: C₁₇H₂₈N₂O₄
• MW: 324.415225028992
• CID: 1337439
• Update Time: 2024-08-14

1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-[2-(2-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraoxa-13-azacyclopentadecane, 13-[2-(2-pyridinyl)ethyl]-

• Inchi： 1S/C17H28N2O4/c1-2-5-18-17(3-1)4-6-19-7-9-20-11-13-22-15-16-23-14-12-21-10-8-19/h1-3,5H,4,6-16H2
• InChI Key： DGSRORFYFGXHQX-UHFFFAOYSA-N
• SMILES： O1CCN(CCC2=NC=CC=C2)CCOCCOCCOCC1

Computed Properties

• Exact Mass: 324.20504

Experimental Properties

• Density: 1.037±0.06 g/cm3(Predicted)
• Boiling Point: 459.9±40.0 °C(Predicted)
• PSA: 53.05
• pka: 7.07±0.20(Predicted)